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Compound of Interest

Compound Name: Propane-2-sulfonyl fluoride

CAS No.: 63805-73-2

Cat. No.: B2483061

Get Quote

Compound ID: Propane-2-sulfonyl fluoride (IPSF) | CAS: 63805-73-2[1]

Executive Summary
Propane-2-sulfonyl fluoride (IPSF) is a secondary alkyl sulfonyl fluoride utilized primarily as a

specialized electrophile in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and as a

covalent probe in chemical proteomics. Unlike its highly unstable sulfonyl chloride counterparts,

IPSF exhibits a unique "Goldilocks" stability—inert to hydrolysis under neutral aqueous

conditions yet highly reactive toward specific nucleophiles (e.g., tyrosine, serine, lysine) within

protein binding pockets or under fluoride catalysis.

Critical Safety Notice: While chemically distinct from organophosphate nerve agents (e.g.,

DFP), IPSF possesses a structural analogy that warrants extreme caution. It is a potent serine

hydrolase inhibitor and liberates Hydrogen Fluoride (HF) upon decomposition.
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Parameter Data Note

IUPAC Name Propane-2-sulfonyl fluoride

Secondary alkyl center

increases steric bulk compared

to methanesulfonyl fluoride.

Synonyms Isopropylsulfonyl fluoride; IPSF Common in SuFEx literature.

CAS Number 63805-73-2 Verified Identifier.

Molecular Formula C₃H₇FO₂S

Molecular Weight 126.15 g/mol

Physical State
Liquid (Colorless to pale

yellow)

Low melting point expected for

short-chain alkyls.

Solubility
Organic solvents (DCM, THF,

MeCN)

Limited aqueous solubility;

slow hydrolysis in water.

Reactivity SuFEx Active

Latent electrophile; activated

by Si-F interactions or protein

microenvironments.

Hazard Identification & Mechanistic Toxicology
The Electrophilic Trap (Mechanism of Action)
IPSF functions as a "warhead" that covalently modifies nucleophilic amino acid residues.

Target: Serine proteases and esterases.

Mechanism: The nucleophilic hydroxyl group of a serine residue attacks the sulfur(VI) center,

displacing fluoride.

Toxicological Implication: This mechanism parallels that of PMSF (phenylmethanesulfonyl

fluoride) and DFP (diisopropyl fluorophosphate). While sulfonyl fluorides are generally less

potent acetylcholinesterase (AChE) inhibitors than fluorophosphates, they must be treated

as potential neurotoxins due to irreversible enzyme inhibition.

The Hidden Hazard: Hydrolysis & HF Generation
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Upon contact with moisture (slowly) or base (rapidly), IPSF hydrolyzes to form isopropylsulfonic

acid and Hydrogen Fluoride (HF).

Risk: HF is a systemic poison that penetrates tissue, decalcifies bone, and causes cardiac
arrest via hypocalcemia. Pain from HF burns may be delayed for hours.

GHS Classification (Derived)
Skin Corr. 1B: Causes severe skin burns and eye damage.

Acute Tox. 3: Toxic if swallowed (based on alkyl sulfonyl fluoride class data).

Met. Corr. 1: May be corrosive to metals (due to HF liberation).

Safe Handling & Engineering Controls
Containment Protocol

Primary Barrier: All handling must occur within a certified chemical fume hood.

Vessel Selection: Use glass for short-term handling only. For storage or reactions generating

free fluoride, use PTFE (Teflon) or polypropylene containers to prevent glass etching and

catastrophic failure.

Personal Protective Equipment (PPE) Matrix
Respiratory: If fume hood containment is breached, a full-face respirator with an Acid Gas

(E) and Organic Vapor (OV) cartridge is required.

Dermal:

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield/4H (Laminate) gloves. Standard nitrile is permeable to sulfonyl

fluorides over time.

Ocular: Chemical splash goggles + Face shield (if pouring > 100 mL).

Experimental Application: SuFEx Click Chemistry
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IPSF is used to install the isopropylsulfonyl moiety onto phenols or amines. The following

protocol utilizes the "Silyl-SuFEx" method, driven by the strong Si-F bond formation.[2]

Standard SuFEx Coupling Protocol
Reagents: Phenol substrate (1.0 eq), IPSF (1.2 eq), BTMG (catalytic base) or TMAT (fluoride

source), Acetonitrile (MeCN).

Preparation: Dissolve the phenolic substrate in anhydrous MeCN (0.1 M) under an inert

atmosphere (

or Ar).

Activation: Add the base/catalyst (e.g., DBU or BTMG, 10-20 mol%).

Addition: Add IPSF dropwise via syringe.

Note: Secondary sulfonyl fluorides react slower than primary ones (steric hindrance),

potentially requiring mild heating (40°C).

Quenching: Dilute with EtOAc and wash with dilute HCl (to remove base) followed by brine.

Purification: Silica gel chromatography. (The S-F bond is stable on silica).

Visualization: SuFEx Mechanism
The following diagram illustrates the catalytic cycle and the specific activation of the S(VI)

center.
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Click to download full resolution via product page

Figure 1: Mechanism of Base-Promoted SuFEx Coupling using IPSF.

Emergency Response & First Aid
CRITICAL: Standard burn treatments are insufficient due to the HF component.

Calcium Gluconate Protocol
Skin Contact:

Immediately wash with copious water for 5 minutes.

Apply 2.5% Calcium Gluconate Gel continuously to the affected area. Massage into skin

until pain subsides.

Seek immediate medical attention.

Eye Contact:

Irrigate with water or saline for 15 minutes.

Do NOT apply calcium gluconate gel to the eye. Use 1% Calcium Gluconate solution

(drops) if available and trained personnel are present.

Spill Management Workflow
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Spill Detected

Assess Volume

< 10 mL
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> 10 mL
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Call EHS
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Dispose as
HF Contaminated Waste

Click to download full resolution via product page

Figure 2: Decision logic for managing IPSF spills, prioritizing HF neutralization.

Storage & Stability
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Hygroscopic. Store under Argon or Nitrogen.

Shelf Life: 12 months if seal is unbroken.

Incompatibility: Strong bases, primary amines (unless reaction is intended), water, glass

(long-term).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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